Synthesis and purification of Methyl 10,12-tricosadiynoate
Synthesis and purification of Methyl 10,12-tricosadiynoate
An In-Depth Technical Guide to the Synthesis and Purification of Methyl 10,12-tricosadiynoate
Introduction
Methyl 10,12-tricosadiynoate is a long-chain fatty acid methyl ester characterized by a conjugated 1,3-diyne functional group. This structure makes it a valuable monomer for the synthesis of polydiacetylenes (PDAs), a class of conjugated polymers with unique chromogenic and electronic properties. The topochemical polymerization of diacetylene monomers is highly sensitive to lattice packing and monomer purity, necessitating a robust and reproducible synthetic and purification protocol.
This guide, intended for researchers in materials science, organic chemistry, and drug development, provides a comprehensive, field-proven methodology for the synthesis and purification of Methyl 10,12-tricosadiynoate. We will delve into the causal reasoning behind procedural choices, offering a self-validating framework for achieving high-purity material suitable for advanced applications.
Section 1: Synthetic Strategy and Retrosynthetic Analysis
The core of Methyl 10,12-tricosadiynoate is the unsymmetrical 1,3-diyne linkage. The most effective and selective method for constructing such a moiety is the Cadiot-Chodkiewicz coupling .[1][2][3][4][5] This copper(I)-catalyzed reaction joins a terminal alkyne with a 1-haloalkyne, preventing the undesirable homocoupling (Glaser coupling) that can complicate symmetrical coupling strategies.[2]
Our retrosynthetic approach therefore disconnects the target molecule across the C11-C12 bond, yielding two key precursors: a terminal alkyne and a 1-bromoalkyne.
Caption: Retrosynthetic analysis of Methyl 10,12-tricosadiynoate.
Section 2: Synthesis of Key Precursors
The success of the final coupling reaction hinges on the quality of the two primary reactants.
Synthesis of Methyl undec-10-ynoate (Terminal Alkyne)
This precursor can be synthesized from commercially available 10-undecenoic acid. The process involves esterification followed by a terminal alkene-to-alkyne conversion.
Step-by-Step Protocol:
-
Esterification (Fischer):
-
To a solution of 10-undecenoic acid (1.0 eq) in methanol (5-10 vol), add concentrated sulfuric acid (0.05 eq) as a catalyst.
-
Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).
-
Causality: The acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. Using methanol as the solvent drives the equilibrium towards the product.
-
After cooling, neutralize the acid with a saturated sodium bicarbonate solution and extract the product, methyl 10-undecenoate, with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
-
Bromination of the Alkene:
-
Dissolve the methyl 10-undecenoate (1.0 eq) in dichloromethane (DCM).
-
Cool the solution to 0 °C and add a solution of bromine (1.1 eq) in DCM dropwise.
-
Causality: This reaction proceeds via a cyclic bromonium ion intermediate, leading to the anti-addition of bromine across the double bond to form methyl 10,11-dibromoundecanoate.
-
-
Double Dehydrobromination:
-
Dissolve the dibromide (1.0 eq) in THF and add sodium amide (NaNH₂, 2.5 eq) portion-wise at 0 °C.
-
Allow the reaction to warm to room temperature and stir for 12-16 hours.
-
Causality: Sodium amide is a strong base required to effect a double E2 elimination, forming the alkyne.[6] The first elimination yields a vinyl bromide, and the second, more difficult elimination, forms the triple bond. An excess of base is used to ensure complete reaction and to deprotonate the resulting terminal alkyne, which can be re-protonated during aqueous workup.
-
Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract with diethyl ether, dry, and concentrate. The crude product should be purified by column chromatography.
-
Synthesis of 1-Bromo-1-dodecyne (1-Haloalkyne)
This reactant is prepared from the commercially available terminal alkyne, 1-dodecyne.
Step-by-Step Protocol:
-
To a solution of 1-dodecyne (1.0 eq) in acetone (10 vol), add N-bromosuccinimide (NBS, 1.2 eq).
-
Add silver nitrate (AgNO₃, 0.1 eq) as a catalyst. Stir the reaction at room temperature for 2-4 hours, protecting the reaction from light.
-
Causality: The silver(I) ion acts as a Lewis acid, coordinating to the alkyne and making it more susceptible to electrophilic attack by the bromine from NBS. This is a more controlled and selective method for producing the 1-bromoalkyne compared to using elemental bromine.
-
Monitor the reaction by TLC. Upon completion, filter the mixture to remove silver salts and succinimide.
-
Concentrate the filtrate and purify the resulting 1-bromo-1-dodecyne by vacuum distillation or column chromatography. Note that 1-bromoalkynes can be unstable, and it is often preferable to use them immediately in the subsequent coupling step.[7][8]
Section 3: The Cadiot-Chodkiewicz Coupling Reaction
This section details the formation of the core diyne structure.
Reaction Mechanism Overview
The reaction proceeds through a well-established catalytic cycle.[2][4]
-
Deprotonation: The amine base deprotonates the terminal alkyne.
-
Copper Acetylide Formation: The resulting acetylide anion reacts with the Cu(I) salt to form a copper(I) acetylide intermediate.
-
Oxidative Addition: The 1-bromoalkyne undergoes oxidative addition to the copper center.
-
Reductive Elimination: The two alkynyl groups couple via reductive elimination, yielding the 1,3-diyne product and regenerating the active Cu(I) catalyst.
Caption: Catalytic cycle of the Cadiot-Chodkiewicz coupling reaction.
Experimental Protocol
Table 1: Reagents for Cadiot-Chodkiewicz Coupling
| Reagent | Molar Eq. | Purpose |
| Methyl undec-10-ynoate | 1.0 | Terminal Alkyne |
| 1-Bromo-1-dodecyne | 1.1 | 1-Haloalkyne |
| Copper(I) Bromide (CuBr) | 0.05 | Catalyst |
| n-Butylamine | 2.0 | Base |
| Hydroxylamine Hydrochloride | 0.1 | Reducing agent to keep Cu in +1 state |
| Tetrahydrofuran (THF) | - | Solvent |
Step-by-Step Protocol:
-
Set up a three-neck flask under an inert nitrogen atmosphere.
-
Charge the flask with Copper(I) Bromide and Hydroxylamine Hydrochloride.
-
Add THF, followed by n-butylamine, and stir to form a homogenous solution.
-
Add a solution of Methyl undec-10-ynoate in THF to the flask.
-
Slowly add a solution of 1-Bromo-1-dodecyne in THF dropwise over 30 minutes.[9] An exotherm may be observed.
-
Causality: Slow addition of the bromoalkyne is crucial to maintain a low concentration, which minimizes the potential for self-coupling (Glaser coupling) and ensures selective cross-coupling.[2]
-
Stir the reaction mixture at room temperature and monitor its progress by TLC until the starting terminal alkyne is consumed (typically 2-4 hours).
Section 4: Purification of Methyl 10,12-tricosadiynoate
A multi-step purification process is required to achieve the high purity necessary for polymerization studies.
Caption: Workflow for the purification of Methyl 10,12-tricosadiynoate.
Post-Reaction Workup
-
Pour the reaction mixture into a saturated aqueous solution of ammonium chloride.[9] This step quenches the reaction and protonates any remaining acetylides.
-
Extract the aqueous layer three times with an organic solvent like diethyl ether or ethyl acetate.
-
Combine the organic layers, wash with brine to remove residual water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Flash Column Chromatography
-
Prepare a silica gel column using a slurry packing method with hexane.
-
Load the crude product onto the column.
-
Elute the column with a gradient of ethyl acetate in hexane (e.g., 0% to 5% ethyl acetate).
-
Causality: The target product is relatively nonpolar and will elute before more polar impurities. The nonpolar homocoupled byproducts will elute very early, while the desired unsymmetrical product will follow.
-
Collect fractions and analyze by TLC. Combine the fractions containing the pure product and concentrate.
Low-Temperature Recrystallization
This is the definitive step for achieving high crystalline purity.
-
Dissolve the product from chromatography in a minimal amount of hot hexane or acetone.
-
Causality: Long-chain fatty acid esters often crystallize well from nonpolar solvents. The choice depends on solubility; the ideal solvent dissolves the compound when hot but has low solubility when cold.[10]
-
Allow the solution to cool slowly to room temperature, then transfer it to a -20 °C freezer for 12-24 hours.
-
Causality: Slow cooling promotes the formation of large, well-ordered crystals, which excludes impurities more effectively than rapid precipitation.[11]
-
Collect the resulting white, crystalline solid by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.
Section 5: Characterization and Quality Control
The identity and purity of the final product must be rigorously confirmed.
Table 2: Expected Spectroscopic Data for Methyl 10,12-tricosadiynoate
| Technique | Parameter | Expected Value / Observation |
| ¹H NMR | δ (ppm) in CDCl₃ | ~3.67 (s, 3H, -OCH₃), ~2.2-2.4 (m, 4H, -CH₂- adjacent to C≡C), ~1.2-1.6 (br m, alkyl chain), ~0.88 (t, 3H, terminal -CH₃) |
| ¹³C NMR | δ (ppm) in CDCl₃ | ~174.2 (C=O), ~77-80 (sp carbons of diyne), ~51.4 (-OCH₃), various signals for alkyl chain carbons |
| FTIR | ν (cm⁻¹) | ~2260 (C≡C stretch, weak), ~1740 (C=O stretch, strong) |
| MS (ESI) | m/z | [M+Na]⁺ calculated for C₂₄H₄₀O₂Na |
| M.P. | Melting Point (°C) | Sharp melting point, indicative of high purity |
Conclusion
The successful synthesis of high-purity Methyl 10,12-tricosadiynoate is readily achievable through a strategic application of the Cadiot-Chodkiewicz coupling reaction. This guide emphasizes the critical importance of precursor quality and a meticulous, multi-step purification process involving both chromatography and low-temperature recrystallization. By understanding the chemical principles behind each step, researchers can reliably produce material of sufficient quality for the most demanding applications, including the fabrication of advanced polydiacetylene-based materials and devices.
References
-
One-Pot Synthesis of Terminal Alkynes from Alkenes - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]
-
Knutson, P. C., Fredericks, H. E., & Ferreira, E. M. (2018). Synthesis of 1,3-Diynes Via Cadiot-Chodkiewicz Coupling of Volatile, in Situ-Generated Bromoalkynes. PubMed Central. [Link]
-
Synthesis of 1,3-Diynes via Cadiot-Chodkiewicz Coupling of Volatile, in Situ Generated Bromoalkynes. (2018). Organic Chemistry Portal. [Link]
-
Georgieff, K. K., & Richard, A. (1958). DIACETYLENE: PREPARATION, PURIFICATION, AND ULTRAVIOLET SPECTRUM. Canadian Journal of Chemistry. [Link]
-
Knutson, P. C., Fredericks, H. E., & Ferreira, E. M. (2018). Synthesis of 1,3-Diynes via Cadiot–Chodkiewicz Coupling of Volatile, in Situ Generated Bromoalkynes. Organic Letters. [Link]
-
Georgieff, K. K., & Richard, A. (1958). DIACETYLENE: PREPARATION, PURIFICATION, AND ULTRAVIOLET SPECTRUM. Canadian Science Publishing. [Link]
-
Cadiot-Chodkiewicz Coupling. (n.d.). Organic Chemistry Portal. [Link]
-
Synthesis using alkynes. (n.d.). Khan Academy. [Link]
-
One-Pot Synthesis of Terminal Alkynes from Alkenes. (2021). JACS Au. [Link]
-
Synthesis of Alkynes. (2021). Chemistry LibreTexts. [Link]
-
Terminal alkyne synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. [Link]
-
Crystallization Behavior of Fatty Acid Methyl Esters. (2009). ResearchGate. [Link]
-
Methyl 10,12-tricosadiynoate. (n.d.). PubChem. [Link]
-
Cadiot–Chodkiewicz coupling. (n.d.). Wikipedia. [Link]
-
Topochemical Polymerization of Novel Diacetylenes; Synthesis and Characterization of Soluble Polydiacetylenes. (2011). Stony Brook University Academic Commons. [Link]
-
Selective Chirality-Driven Photopolymerization of Diacetylene Crystals. (2022). PubMed Central. [Link]
-
Cadiot-Chodkiewicz Coupling. (n.d.). SynArchive. [Link]
-
Why is it important to purify a polydiacetylene compound before use? What are the methods to purify them?. (2017). ResearchGate. [Link]
-
Recent developments and applications of the Cadiot–Chodkiewicz reaction. (2015). Organic & Biomolecular Chemistry. [Link]
-
A simple method of preparation of methyl trans-10,cis-12- and cis-9,trans-11-octadecadienoates from methyl linoleate. (1998). ResearchGate. [Link]
-
A-level Chemistry Specification. (2015). AQA. [Link]
-
Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. [Link]
-
Effects of High-Melting Methyl Esters on Crystallization Properties of Fatty Acid Methyl Ester Mixtures. (2011). ResearchGate. [Link]
-
Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. (2022). MACBETH project. [Link]
-
Methyl 10,12-pentacosadiynoate. (n.d.). SpectraBase. [Link]
-
Methyl-Based NMR Spectroscopy Methods for Uncovering Structural Dynamics in Large Proteins and Protein Complexes. (2017). PubMed Central. [Link]
-
Reversed-phase high-performance liquid chromatography purification of methyl esters of C(16)-C(28) polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)]. (2005). PubMed. [Link]
-
(10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. (1998). PubMed. [Link]
-
Synthesis of derivatives of methyl 3-octanoyloxyiminoolean-12-en-28-oate. (2024). ResearchGate. [Link]
-
First total synthesis and antiprotozoal activity of (Z)-17-methyl-13-octadecenoic acid, a new marine fatty acid from the sponge Polymastia penicillus. (2009). National Institutes of Health. [Link]
-
Synthesis of Optically Active Methyl 12-Oxo-9,10-epoxyoctadecanoate. (2000). ResearchGate. [Link]
-
Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile N-oxide using highly correlated ab initio methods. (2016). ResearchGate. [Link]
-
Chemical synthesis and NMR characterization of structured polyunsaturated triacylglycerols. (2010). ResearchGate. [Link]
Sources
- 1. Cadiot-Chodkiewicz Coupling [organic-chemistry.org]
- 2. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
- 3. synarchive.com [synarchive.com]
- 4. alfa-chemistry.com [alfa-chemistry.com]
- 5. jk-sci.com [jk-sci.com]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. Synthesis of 1,3-Diynes Via Cadiot-Chodkiewicz Coupling of Volatile, in Situ-Generated Bromoalkynes - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Synthesis of 1,3-Diynes via Cadiot-Chodkiewicz Coupling of Volatile, in Situ Generated Bromoalkynes [organic-chemistry.org]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Reagents & Solvents [chem.rochester.edu]
- 11. researchgate.net [researchgate.net]
